(3R)-oxolan-3-yl carbonochloridate
Overview
Description
(3R)-oxolan-3-yl carbonochloridate, also known as OCC, is an organochlorine compound that has been used in a variety of scientific research applications. OCC is a derivative of oxalyl chloride and is a white, crystalline solid that is soluble in organic solvents. OCC has been used in a variety of laboratory experiments and has been found to have several advantages and limitations.
Scientific Research Applications
(3R)-oxolan-3-yl carbonochloridate has been used in a variety of scientific research applications. It has been used to study the effects of organochlorines on the environment, as well as the effects of organochlorines on the human body. (3R)-oxolan-3-yl carbonochloridate has also been used to study the effects of organochlorines on the reproductive system and to study the effects of organochlorines on the immune system.
Mechanism of Action
The exact mechanism of action of (3R)-oxolan-3-yl carbonochloridate is not well understood. However, it is thought that (3R)-oxolan-3-yl carbonochloridate binds to proteins and other cellular components and disrupts cellular processes, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
(3R)-oxolan-3-yl carbonochloridate has been found to have a variety of biochemical and physiological effects. It has been found to induce oxidative stress and DNA damage in cells, as well as to induce apoptosis. (3R)-oxolan-3-yl carbonochloridate has also been found to disrupt the endocrine system, leading to a variety of hormonal imbalances. Additionally, (3R)-oxolan-3-yl carbonochloridate has been found to disrupt the immune system, leading to a variety of immune-related disorders.
Advantages and Limitations for Lab Experiments
(3R)-oxolan-3-yl carbonochloridate has several advantages and limitations for laboratory experiments. One advantage is that (3R)-oxolan-3-yl carbonochloridate is relatively easy to synthesize and is relatively stable. Additionally, (3R)-oxolan-3-yl carbonochloridate can be used in a variety of laboratory experiments. However, (3R)-oxolan-3-yl carbonochloridate can be toxic and can be dangerous if not handled properly. Additionally, (3R)-oxolan-3-yl carbonochloridate can be expensive to synthesize, and it can be difficult to obtain.
Future Directions
There are several future directions for (3R)-oxolan-3-yl carbonochloridate. One potential direction is to further investigate the effects of (3R)-oxolan-3-yl carbonochloridate on the environment and the human body. Additionally, (3R)-oxolan-3-yl carbonochloridate could be used to study the effects of organochlorines on the reproductive system. Additionally, (3R)-oxolan-3-yl carbonochloridate could be used to study the effects of organochlorines on the immune system. Finally, (3R)-oxolan-3-yl carbonochloridate could be used to develop new methods of synthesizing organochlorines.
Synthesis Methods
(3R)-oxolan-3-yl carbonochloridate can be synthesized via the reaction of oxalyl chloride and carbon tetrachloride in the presence of a tertiary amine, such as triethylamine. The reaction is typically done in an inert atmosphere, such as nitrogen or argon, and the reaction is typically done at room temperature. The reaction produces a white, crystalline solid that is soluble in organic solvents.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (3R)-oxolan-3-yl carbonochloridate can be achieved through the reaction of (3R)-oxolan-3-ol with thionyl chloride.", "Starting Materials": [ "(3R)-oxolan-3-ol", "Thionyl chloride" ], "Reaction": [ "Add (3R)-oxolan-3-ol to a flask", "Add thionyl chloride dropwise to the flask while stirring", "Heat the mixture to reflux for several hours", "Cool the mixture and remove excess thionyl chloride under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
193415-63-3 |
Product Name |
(3R)-oxolan-3-yl carbonochloridate |
Molecular Formula |
C5H7ClO3 |
Molecular Weight |
150.6 |
Purity |
95 |
Origin of Product |
United States |
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